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Compound of Interest

Compound Name: 6-Chlorochroman-4-one

CAS No.: 37674-72-9

Cat. No.: B184904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

toxicity of 6-Chlorochroman-4-one and provides generalized protocols for standard

toxicological assays. Specific experimental data for this compound is limited, and further

comprehensive studies are required for a complete safety assessment.

Executive Summary
6-Chlorochroman-4-one is a heterocyclic compound utilized as a key intermediate in the

synthesis of pharmaceuticals and agrochemicals. As with any chemical intended for potential

use in biologically active products, a thorough evaluation of its toxicological profile is essential.

This guide provides an overview of the initial toxicity screening process for 6-Chlorochroman-
4-one, outlining the available safety information and detailing the standard experimental

protocols for acute oral toxicity, in vitro cytotoxicity, and genotoxicity assessments. Due to a

lack of extensive public data for this specific compound, this guide focuses on the established

methodologies for these crucial primary screening assays.
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Chemical and Physical Properties
Property Value Source

IUPAC Name
6-chloro-2,3-dihydrochromen-

4-one
PubChem[1]

CAS Number 37674-72-9 Chem-Impex[2]

Molecular Formula C₉H₇ClO₂ PubChem[1]

Molecular Weight 182.61 g/mol Chem-Impex[2]

Appearance
Light pink or white crystalline

solid
Chem-Impex[2]

Melting Point 99 - 102 ºC Chem-Impex[2]

Acute Oral Toxicity
Acute oral toxicity testing provides information on the adverse effects that may occur within a

short time after a single oral dose of a substance. The Median Lethal Dose (LD50), the dose at

which 50% of the test animals are expected to die, is a common metric.

Available Data
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

6-Chlorochroman-4-one is classified as follows:

Hazard Statement Classification Source

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)
PubChem[1]

A specific LD50 value for 6-Chlorochroman-4-one is not publicly available in the reviewed

literature. The GHS classification suggests an expected LD50 value in the range of 300 to 2000

mg/kg body weight for rats.
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Experimental Protocol: Acute Oral Toxicity - Up-and-
Down Procedure (UDP) (OECD Guideline 425)
This method is a sequential test that uses a minimum number of animals to classify a

substance for its acute oral toxicity.

Objective: To determine the LD50 and confidence intervals for a test substance.

Test System:

Species: Rat (e.g., Sprague-Dawley or Wistar strain)

Sex: Typically female

Age: Young adults (8-12 weeks old)

Housing: Housed in appropriate conditions with controlled temperature, humidity, and light

cycle. Access to standard laboratory diet and drinking water ad libitum, except for a brief

fasting period before dosing.

Procedure:

Preparation: Animals are fasted (food, but not water) overnight before administration of the

test substance.

Dose Administration: The test substance is administered orally by gavage. The volume

administered should not exceed a maximum recommended volume based on the animal's

weight.

Sequential Dosing:

A single animal is dosed at a starting dose level below the estimated LD50.

If the animal survives, the next animal is dosed at a higher level (typically by a factor of

3.2).

If the animal dies, the next animal is dosed at a lower level.
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This process is continued until one of the stopping criteria is met (e.g., a specified number

of reversals in outcome have occurred).

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

outcomes (survival or death) at each dose level.
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Start: Select Starting Dose

Dose Single Animal by Oral Gavage

Observe for 14 Days (Mortality, Clinical Signs, Body Weight)

Outcome?

Animal Survives

 Yes

Animal Dies

 No

Increase Dose for Next Animal Decrease Dose for Next Animal

Stopping Criteria Met?

 No

Calculate LD50 using Maximum Likelihood Method

 Yes

End
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Start: Seed HepG2 Cells in 96-well Plate

Allow Cells to Attach Overnight

Treat Cells with Serial Dilutions of 6-Chlorochroman-4-one

Incubate for 24/48/72 hours

Add MTT Reagent

Incubate for 2-4 hours (Formazan Formation)

Add Solubilization Solution

Measure Absorbance at ~570 nm

Calculate % Cell Viability and Determine IC50

End
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Start: Prepare Bacterial Strains and S9 Mix

Mix Bacteria, Test Compound, and S9 Mix (or Buffer) in Top Agar

Pour Mixture onto Minimal Glucose Agar Plates

Incubate at 37°C for 48-72 hours

Count Revertant Colonies

Analyze Data: Compare to Solvent Control, Assess Dose-Response

End
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Start: Culture Mammalian Cells

Treat Cells with Test Compound (+/- S9 Mix)

Add Cytochalasin B to Block Cytokinesis

Incubate to Allow for One Cell Division

Harvest and Fix Cells

Stain with DNA-specific Dye

Score Micronuclei in Binucleated Cells via Microscopy

Analyze Data for Dose-Dependent Increase in Micronuclei Frequency

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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